Cas no 630423-22-2 (5-(Trifluoromethyl)isoquinolin-1-ol)

• Product Name: 5-(Trifluoromethyl)isoquinolin-1-ol
• CAS No: 630423-22-2
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD20261485
• CID: 2950494
• PubChem ID: 21889835
• Update Time: 2025-11-01

5-(Trifluoromethyl)isoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-羟基-5-三氟甲基异喹啉
• 5-(Trifluoromethyl)isoquinolin-1-ol
• 1-HYDROXY-5-(TRIFLUOROMETHYL)-ISOQUINOLINE
• 1(2H)-Isoquinolinone, 5-(trifluoromethyl)-
• AMY38032
• CL1007
• 5-(trifluoromethyl)-2H-isoquinolin-1-one
• A914859
• MFCD20261485
• SCHEMBL1536662
• SCHEMBL8138183
• CS-0200036
• 5-(trifluoromethyl)-1(2H)-isoquinolinone
• MBNVRTOZZFEJKS-UHFFFAOYSA-N
• 630423-22-2
• 894-038-2

• MDL： MFCD20261485
• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-3-1-2-7-6(8)4-5-14-9(7)15/h1-5H,(H,14,15)
• InChI Key： MBNVRTOZZFEJKS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(NC=CC=21)=O)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

5-(Trifluoromethyl)isoquinolin-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-(Trifluoromethyl)isoquinolin-1-ol

5-(Trifluoromethyl)isoquinolin-1-ol: A Comprehensive Overview

5-(Trifluoromethyl)isoquinolin-1-ol (CAS No. 630423-22-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(Trifluoromethyl)isoquinolin-1-ol is composed of an isoquinoline ring with a hydroxyl group at the 1-position and a trifluoromethyl group at the 5-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the pharmacological activities of 5-(Trifluoromethyl)isoquinolin-1-ol. One notable area of research is its potential as an anticancer agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 5-(Trifluoromethyl)isoquinolin-1-ol has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. Furthermore, it has been found to exhibit neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The unique chemical structure of 5-(Trifluoromethyl)isoquinolin-1-ol also makes it a valuable tool in chemical biology research. Its ability to modulate specific biological pathways has led to its use as a probe to study the function of various proteins and enzymes. For example, it has been used to investigate the role of specific kinases in cellular signaling pathways, providing insights into potential therapeutic targets for various diseases.

Synthesis methods for 5-(Trifluoromethyl)isoquinolin-1-ol have been extensively studied and optimized. Several synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the condensation of a suitable arylamine with a trifluoromethylated aldehyde or ketone, followed by cyclization and oxidation steps to form the final product. These synthetic methods have been refined to improve yield, purity, and scalability, making it feasible for large-scale production.

The safety profile of 5-(Trifluoromethyl)isoquinolin-1-ol is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-(Trifluoromethyl)isoquinolin-1-ol (CAS No. 630423-22-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.